Cas no 1555557-17-9 ((2,6-difluoro-3-methylphenyl)hydrazine)

• Product Name: (2,6-difluoro-3-methylphenyl)hydrazine
• CAS No: 1555557-17-9
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• MDL: MFCD24310153
• CID: 5244644
• PubChem ID: 82818559
• Update Time: 2025-06-14

(2,6-difluoro-3-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2,6-difluoro-3-methylphenyl)-
• (2,6-difluoro-3-methylphenyl)hydrazine

• MDL： MFCD24310153
• Inchi： 1S/C7H8F2N2/c1-4-2-3-5(8)7(11-10)6(4)9/h2-3,11H,10H2,1H3
• InChI Key： XEYWXTABOBXBNX-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC(C)=C1F)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2,6-difluoro-3-methylphenyl)hydrazine

Comprehensive Overview of (2,6-difluoro-3-methylphenyl)hydrazine (CAS No. 1555557-17-9): Properties, Applications, and Industry Insights

The chemical compound (2,6-difluoro-3-methylphenyl)hydrazine (CAS No. 1555557-17-9) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. As a hydrazine derivative, this compound exhibits unique reactivity patterns, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of (2,6-difluoro-3-methylphenyl)hydrazine" or "CAS 1555557-17-9 applications", reflecting its growing relevance in specialized fields.

One of the key features of (2,6-difluoro-3-methylphenyl)hydrazine is its molecular structure, which combines a difluorinated aromatic ring with a hydrazine functional group. This combination allows for selective reactions in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation reagents. Recent trends in organic chemistry highlight the demand for fluorinated building blocks, positioning this compound as a topic of interest for queries such as "fluorophenyl hydrazine uses" and "methylphenyl hydrazine derivatives".

From a synthetic perspective, CAS No. 1555557-17-9 is often employed in the preparation of heterocyclic compounds, which are pivotal in medicinal chemistry. Its role in forming pyrazole and triazole scaffolds aligns with current industry focus on fragment-based drug design. Discussions around "hydrazine-based linker chemistry" and "fluorinated aromatic intermediates" frequently reference this compound, underscoring its utility in modern laboratory workflows.

Environmental and safety considerations are also critical when handling (2,6-difluoro-3-methylphenyl)hydrazine. While not classified as hazardous under standard regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. Searches for "handling hydrazine derivatives safely" or "stability of fluorinated hydrazines" reflect user concerns about best practices in laboratory settings.

The commercial availability of CAS 1555557-17-9 has expanded with the rise of custom synthesis services and high-throughput screening technologies. Suppliers often highlight its purity (>98%) and compatibility with cross-coupling reactions, addressing frequent queries like "where to buy (2,6-difluoro-3-methylphenyl)hydrazine". Additionally, its use in proteomics research and biomarker development has been explored in recent publications.

Emerging applications include the compound's potential in material science, particularly for designing fluorescent probes and polymeric sensors. This interdisciplinary relevance fuels searches for "hydrazine derivatives in nanotechnology" and "aromatic hydrazines for optoelectronics". The compound's electron-withdrawing fluorine atoms contribute to tunable electronic properties, a feature leveraged in advanced material design.

Analytical characterization of (2,6-difluoro-3-methylphenyl)hydrazine typically involves NMR spectroscopy (¹⁹F and ¹H), mass spectrometry, and HPLC purity analysis. These methods address common questions about "how to characterize hydrazine compounds" and "quality control for CAS 1555557-17-9". The compound's distinct spectral signatures (e.g., fluorine coupling patterns) serve as valuable teaching examples in analytical chemistry curricula.

Future research directions may explore the compound's utility in click chemistry and bioorthogonal reactions, areas with rising Google Scholar citations. As sustainable chemistry gains traction, investigations into "green synthesis routes for fluorinated hydrazines" could further elevate the prominence of CAS No. 1555557-17-9 in scientific literature.